Cas no 55417-50-0 (2-Cyano-3-(3,4-dichloro-phenyl)-acrylic Acid ethyl ester)

• Product Name: 2-Cyano-3-(3,4-dichloro-phenyl)-acrylic Acid ethyl ester
• CAS No: 55417-50-0
• MF: C₁₂H₉Cl₂NO₂
• MW: 270.111361265183
• CID: 367808
• PubChem ID: 5715115
• Update Time: 2025-04-19

2-Cyano-3-(3,4-dichloro-phenyl)-acrylic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-cyano-3-(3,4-dichlorophenyl)-, ethyl ester
• ethyl 2-cyano-3-(3,4-dichlorophenyl)acrylate
• ethyl 2-cyano-3-(3,4-dichlorophenyl)prop-2-enoate
• ethyl (2E)-2-cyano-3-(3,4-dichlorophenyl)prop-2-enoate
• ethyl (2Z)-2-cyano-3-(3,4-dichlorophenyl)prop-2-enoate
• 2-Cyano-3-(3,4-dichloro-phenyl)-acrylic acid ethyl ester
• 55417-50-0
• ethyl (E)-2-cyano-3-(3,4-dichlorophenyl)prop-2-enoate
• CCG-237677
• NSC 121837
• SCHEMBL15082797
• BAGNYLHFEFULOF-WEVVVXLNSA-N
• ethyl (2E)-3-(3,4-dichlorophenyl)-2-cyanoprop-2-enoate
• MFCD00087072
• AS-5975
• EINECS 259-629-6
• 2-cyano-3-(3,4-dichlorophenyl)-acrylic acid ethyl ester
• 2-Cyano-3-(3,4-dichloro-phenyl)-acrylic Acid ethyl ester

• Inchi： 1S/C12H9Cl2NO2/c1-2-17-12(16)9(7-15)5-8-3-4-10(13)11(14)6-8/h3-6H,2H2,1H3/b9-5+
• InChI Key： BAGNYLHFEFULOF-WEVVVXLNSA-N
• SMILES： ClC1=C(C=CC(/C=C(\C#N)/C(=O)OCC)=C1)Cl

Computed Properties

• Exact Mass: 269.00117
• Monoisotopic Mass: 269.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• Density: 1.347
• Boiling Point: 404.2°C at 760 mmHg
• Flash Point: 198.2°C
• Refractive Index: 1.586
• PSA: 50.09
• LogP: 3.46348

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters